Cas no 179555-04-5 (N-(6-Amino-4-methylpyridin-3-yl)acetamide)

• Product Name: N-(6-Amino-4-methylpyridin-3-yl)acetamide
• CAS No: 179555-04-5
• MF: C₈H₁₁N₃O
• MW: 165.192441225052
• CID: 1032473
• PubChem ID: 9898924
• Update Time: 2025-06-13

N-(6-Amino-4-methylpyridin-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(6-Amino-4-methylpyridin-3-yl)acetamide
• 5-acetylamino-2-Amino-4-picoline
• 2-amino-5-acetylamino-4-picoline
• AK-37268
• KB-196555
• KB-227838
• PubChem5703
• SureCN7051189
• N-(6-AMino-4-Methyl-pyridin-3-yl)-acetaMide
• AcetaMide, N-(6-aMino-4-Methyl-3-pyridinyl)-
• A905163
• 179555-04-5
• DTXSID00432504
• CRNPGQSBPGLOCF-UHFFFAOYSA-N
• AKOS006326454
• SB52628
• AMY6304
• DB-065278
• 2-AMINO-4-METHYL-5-ACETAMIDO-PYRIDINE
• SCHEMBL7051189

• MDL： MFCD09839250
• Inchi： 1S/C8H11N3O/c1-5-3-8(9)10-4-7(5)11-6(2)12/h3-4H,1-2H3,(H2,9,10)(H,11,12)
• InChI Key： CRNPGQSBPGLOCF-UHFFFAOYSA-N
• SMILES： O=C(C)NC1C=NC(=CC=1C)N

Computed Properties

• Exact Mass: 165.09033
• Monoisotopic Mass: 165.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 68Ų

Experimental Properties

• PSA: 68.01

Additional information on N-(6-Amino-4-methylpyridin-3-yl)acetamide

Research Brief on N-(6-Amino-4-methylpyridin-3-yl)acetamide (CAS: 179555-04-5): Recent Advances and Applications in Chemical Biology and Medicine

N-(6-Amino-4-methylpyridin-3-yl)acetamide (CAS: 179555-04-5) is a pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications as a building block for drug discovery and development. Recent studies have explored its utility in the synthesis of novel bioactive compounds, particularly in the context of kinase inhibition and antimicrobial activity. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, biological activities, and therapeutic potential.

One of the key areas of interest for N-(6-Amino-4-methylpyridin-3-yl)acetamide is its role as an intermediate in the synthesis of kinase inhibitors. Kinases are critical targets in the treatment of various diseases, including cancer and inflammatory disorders. Recent research has demonstrated that derivatives of this compound exhibit promising inhibitory activity against specific kinases, such as EGFR (epidermal growth factor receptor) and JAK (Janus kinase). These findings highlight its potential as a scaffold for designing next-generation kinase inhibitors with improved selectivity and efficacy.

In addition to its applications in kinase inhibition, N-(6-Amino-4-methylpyridin-3-yl)acetamide has also been investigated for its antimicrobial properties. A 2023 study published in the Journal of Medicinal Chemistry reported that certain derivatives of this compound displayed potent activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a lead compound for developing new antibiotics.

Another notable advancement is the use of N-(6-Amino-4-methylpyridin-3-yl)acetamide in the development of fluorescent probes for biological imaging. Researchers have functionalized this compound with fluorophores to create tools for visualizing cellular processes, such as protein-protein interactions and enzyme activity. These probes have been particularly useful in studying signaling pathways involved in cancer progression, providing valuable insights for therapeutic development.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of N-(6-Amino-4-methylpyridin-3-yl)acetamide derivatives. Recent efforts have focused on structural modifications to enhance bioavailability and reduce off-target effects. Computational modeling and high-throughput screening have played pivotal roles in identifying optimal modifications, as reported in a 2024 study in ACS Chemical Biology.

In conclusion, N-(6-Amino-4-methylpyridin-3-yl)acetamide (CAS: 179555-04-5) represents a versatile and valuable compound in chemical biology and medicinal chemistry. Its applications span kinase inhibition, antimicrobial therapy, and biological imaging, making it a focal point for ongoing research. Future studies will likely explore its potential in combination therapies and personalized medicine, further solidifying its role in advancing drug discovery.